[S(R)]-N-[(R)-[6-(diphenylphosphino)benzo[d][1,3]dioxol-5-yl]-1-naphthalenylmethyl]-2-methyl-2-propanesulfinamide, 95%

• IUPAC Name: (R)-N-[(R)-(6-diphenylphosphanyl-1,3-benzodioxol-5-yl)-naphthalen-1-ylmethyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C34H32NO3PS/c1-34(2,3)40(36)35-33(28-20-12-14-24-13-10-11-19-27(24)28)29-21-30-31(38-23-37-30)22-32(29)39(25-15-6-4-7-16-25)26-17-8-5-9-18-26/h4-22,33,35H,23H2,1-3H3/t33-,40-/m1/s1
• InChI Key: SRAPNYODFICLFE-TUYDZOLPSA-N
• Canonical SMILES: CC(C)(C)S(=O)NC(C1=CC=CC2=CC=CC=C21)C3=CC4=C(C=C3P(C5=CC=CC=C5)C6=CC=CC=C6)OCO4
• Isomeric SMILES: CC(C)(C)[S@@](=O)N[C@H](C1=CC=CC2=CC=CC=C21)C3=CC4=C(C=C3P(C5=CC=CC=C5)C6=CC=CC=C6)OCO4
• Molecular Formula: C34H32NO3PS
• Molecular Weight: 565.7 g/mol

Description

“[S®]-N-[®-[6-(diphenylphosphino)benzo[d][1,3]dioxol-5-yl]-1-naphthalenylmethyl]-2-methyl-2-propanesulfinamide” is a chemical compound with the CAS number 2565792-59-6. It is used for research purposes and is not intended for human use.

Scientific Research Applications

• Organometallic Complex Synthesis and Catalysis : This compound is involved in the synthesis of palladium(II) and platinum(II) complexes. These complexes are used in asymmetric Aldol reactions, a key process in organic synthesis (Longmire et al., 1998).

• Chemical Reaction Studies : The compound is used in the study of reactions involving diphenyl disulphide and other organic compounds, contributing to our understanding of organic reaction mechanisms (G. D. Luca et al., 1983).

• Rhodium Catalysis in Organic Synthesis : Research has shown the use of similar compounds in rhodium-catalyzed processes. These are important for asymmetric synthesis, which is crucial in producing pharmaceuticals and other biologically active molecules (Jing-Xing Gao et al., 2000).

• Development of Chiral Ligands for Organometallic Catalysis : Compounds with structures similar to the one are used to develop chiral ligands. These ligands are essential in producing enantiomerically pure products, which have significant applications in drug development and synthesis (Szabolcs Balogh et al., 2013).

• Halogenation and Gold Complex Studies : Investigations into the halogenation of gold(I) complexes and the interaction with similar phosphine-based compounds have been conducted. This research contributes to our understanding of metal-ligand interactions, which are important in materials science and catalysis (Christina Taouss et al., 2011).

• Synthesis of Sugar Derivatives of Phosphorus Compounds : This compound is used in the synthesis of sugar derivatives of phosphorus compounds, which have applications in homogeneous asymmetric hydrogenation, a technique important in pharmaceutical synthesis (YamashitaMitsuji et al., 1982).

Safety and Hazards

The compound is intended for research use only and is not for human use. Specific safety and hazard information is not provided in the search results.